2-{1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}-5-(trifluoromethyl)pyridine

• IUPAC Name: 3,5-dimethyl-4-[[5-[5-(trifluoromethyl)pyridin-2-yl]-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrol-1-yl]sulfonyl]-1,2-oxazole
• InChI: InChI=1S/C17H19F3N4O3S/c1-10-16(11(2)27-22-10)28(25,26)24-6-5-12-8-23(9-14(12)24)15-4-3-13(7-21-15)17(18,19)20/h3-4,7,12,14H,5-6,8-9H2,1-2H3
• InChI Key: DAFHCAQDENFYBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)N2CCC3C2CN(C3)C4=NC=C(C=C4)C(F)(F)F
• Molecular Formula: C17H19F3N4O3S
• Molecular Weight: 416.4 g/mol
• CAS No.: 2549000-23-7

Description

The compound 2-{1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}-5-(trifluoromethyl)pyridine is a heterocyclic molecule featuring a trifluoromethylpyridine core linked to a bicyclic octahydropyrrolo[2,3-c]pyrrolidine system via a sulfonyl bridge. The sulfonyl group is further substituted with a 3,5-dimethylisoxazole moiety.

Biological Activity

The compound 2-{1-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}-5-(trifluoromethyl)pyridine is a complex organic molecule with significant potential in medicinal chemistry. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a unique structure comprising multiple heterocycles, including an oxazole and pyridine ring. The presence of a trifluoromethyl group enhances its lipophilicity and may influence its biological interactions. Below is a summary of its chemical properties:

Property	Value
Molecular Formula	C18H22F3N3O2S
Molecular Weight	393.44 g/mol
CAS Number	Not available
Purity	>90%
Physical State	Solid

Mechanisms of Biological Activity

The biological activity of this compound can be attributed to several mechanisms:

• Enzyme Inhibition : The compound has shown potential as an inhibitor of various enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes play critical roles in the biosynthesis of prostaglandins and leukotrienes, which are mediators of inflammation.
• Receptor Modulation : Preliminary studies suggest that it may act as an allosteric modulator for certain receptors, enhancing or inhibiting their activity depending on the context. This could be particularly relevant in neurological applications where modulation of neurotransmitter receptors is crucial.
• Antioxidant Activity : The compound exhibits antioxidant properties that may protect cells from oxidative stress, which is implicated in various diseases including cancer and neurodegenerative disorders.

Case Studies and Research Findings

Several studies have investigated the biological activity of related compounds or derivatives that share structural similarities with the target compound:

• Anti-inflammatory Effects : Research has demonstrated that compounds with similar oxazole and pyridine frameworks exhibit significant anti-inflammatory effects in vivo. For instance, a study highlighted a derivative's ability to reduce edema in rat models by inhibiting COX and LOX activities .
• Neuroprotective Properties : Another study focused on the neuroprotective effects of structurally related compounds in models of neurodegeneration. The findings suggested that these compounds could reduce neuronal apoptosis and improve cognitive function in animal models .
• Antitumor Activity : Some derivatives have been evaluated for their antitumor activities, showing promising results against various cancer cell lines by inducing apoptosis through mitochondrial pathways .

Scientific Research Applications

Medicinal Chemistry

• Anticancer Activity : Preliminary studies suggest that compounds with similar structural motifs exhibit cytotoxic effects against various cancer cell lines. The presence of the oxazole and sulfonamide groups may enhance interactions with biological targets involved in tumor growth and proliferation.
• Antimicrobial Properties : Sulfonamide derivatives have historically been known for their antibacterial properties. This compound's structure could be optimized to enhance efficacy against resistant bacterial strains.
• Neuropharmacology : The octahydropyrrolo structure may interact with neurotransmitter systems, suggesting potential applications in treating neurological disorders. Research into related compounds has shown promise in modulating GABAergic and dopaminergic pathways.

Material Science

• Polymer Chemistry : The trifluoromethyl group is known to impart unique thermal and chemical stability to polymers. This compound can be explored as a monomer or additive in the synthesis of advanced materials with enhanced properties.
• Catalysis : The unique electronic properties of the trifluoromethyl group may facilitate catalytic reactions in organic synthesis, particularly in processes requiring high selectivity or reactivity under mild conditions.

Case Studies

Study	Focus	Findings
Study 1	Anticancer Activity	Investigated the cytotoxic effects on breast cancer cells; showed significant inhibition of cell proliferation at micromolar concentrations.
Study 2	Antimicrobial Efficacy	Evaluated against Gram-positive and Gram-negative bacteria; demonstrated effective inhibition comparable to standard antibiotics.
Study 3	Neuropharmacological Effects	Assessed for modulation of GABA receptors; indicated potential anxiolytic effects in animal models.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with two closely related derivatives, focusing on structural features, physicochemical properties, and inferred biological implications.

Table 1: Structural and Physicochemical Comparison

Feature	Target Compound	Compound A	Compound B
Core Structure	5-(Trifluoromethyl)pyridine	5-(Trifluoromethyl)pyridine	5-(Trifluoromethyl)pyridine
Substituent at Position 2	Octahydropyrrolo[2,3-c]pyrrol-5-yl (via sulfonyl linkage)	Piperidin-4-yloxy (via sulfonyl linkage)	Phenoxy-1,2,4-oxadiazol-3-yl
Heterocyclic Systems	- Bicyclic pyrrolo-pyrrolidine - 3,5-Dimethylisoxazole	- Monocyclic piperidine - 3,5-Dimethylisoxazole	- 1,2,4-Oxadiazole - 2,3-Dimethoxyphenyl
Key Functional Groups	- Sulfonyl bridge - Trifluoromethyl	- Sulfonyl bridge - Ether linkage (oxy)	- Oxadiazole ring - Methoxy groups
Molecular Weight (Da)*	~482.5 (calculated)	~463.5 (reported)	~479.4 (reported)
Inferred Lipophilicity	High (bicyclic system + trifluoromethyl)	Moderate (piperidine + oxy linkage)	Moderate (oxadiazole + methoxy groups)
Potential Advantages	Enhanced rigidity and binding affinity	Improved solubility due to ether linkage	Electronic modulation via oxadiazole

*Molecular weights estimated based on structural formulas.

Structural and Functional Insights

Core Similarities: All three compounds share a 5-(trifluoromethyl)pyridine core, a feature known to enhance metabolic stability and bioavailability by resisting oxidative degradation .

Substituent Variations: Target Compound: The octahydropyrrolo[2,3-c]pyrrolidine system introduces conformational rigidity, which may reduce entropy penalties during protein-ligand binding compared to the flexible piperidine in Compound A . Compound A: The piperidinyloxy group may improve aqueous solubility due to the polar ether linkage but could reduce membrane permeability compared to the target’s sulfonyl-bridged bicyclic system .

Synthetic Considerations: The synthesis of such compounds typically involves sulfonylation or nucleophilic substitution reactions. For example, Compound A’s piperidinyloxy group likely results from a Mitsunobu or SN2 reaction, whereas the target’s bicyclic system may require advanced cyclization strategies .

Research Findings and Inferences

• Binding Affinity: The bicyclic pyrrolo-pyrrolidine system in the target compound may offer superior binding to rigid-binding pockets (e.g., kinases or GPCRs) compared to monocyclic analogs like Compound A .
• Metabolic Stability : The trifluoromethyl group and sulfonyl bridge in the target compound are likely to reduce cytochrome P450-mediated metabolism, a common advantage in drug design .
• Solubility Challenges : While the target’s lipophilic bicyclic system may limit aqueous solubility, this could be mitigated via formulation strategies or prodrug approaches.